Cas no 2159008-92-9 (trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol)

• Product Name: trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol
• CAS No: 2159008-92-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5040835
• Update Time: 2025-06-11

trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-[(2-methoxyethyl)(methyl)amino]cyclobutan-1-ol
• (1R,2R)-2-[2-methoxyethyl(methyl)amino]cyclobutan-1-ol
• Rel-(1R,2R)-2-((2-methoxyethyl)(methyl)amino)cyclobutan-1-ol
• trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol

• Inchi： 1S/C8H17NO2/c1-9(5-6-11-2)7-3-4-8(7)10/h7-8,10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： CMNDFYCQEHNNAU-HTQZYQBOSA-N
• SMILES： O[C@@H]1CC[C@H]1N(C)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 119
• XLogP3: 0.1
• Topological Polar Surface Area: 32.7

Additional information on trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol

Introduction to trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol (CAS No. 2159008-92-9)

trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol, identified by its CAS number 2159008-92-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclobutane core and functionalized amine group, has garnered attention due to its potential applications in drug development and molecular recognition. The unique structural features of this compound make it a valuable candidate for further investigation in various biochemical pathways and therapeutic interventions.

The structural framework of trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol consists of a cyclobutane ring substituted with a hydroxyl group at the 1-position and an amine group at the 2-position, which is further modified by a 2-methoxyethyl chain and a methylamino group. This configuration imparts distinct chemical properties that may be exploited in the design of novel pharmaceutical agents. The presence of both polar and non-polar substituents on the cyclobutane ring enhances its solubility and reactivity, making it a versatile building block for synthetic chemistry.

In recent years, there has been growing interest in the development of cyclic compounds for their role in modulating biological processes. The cyclobutane moiety, in particular, has been shown to influence the binding affinity and selectivity of small molecules towards biological targets. Studies have demonstrated that cyclic amines can serve as effective scaffolds for designing drugs with improved pharmacokinetic profiles. The compound trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol represents an advanced derivative that combines these features with additional functional groups to enhance its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential use in the development of enzyme inhibitors. The amine group and the hydroxyl group on the cyclobutane ring provide multiple sites for interaction with enzymatic active sites. This has led to investigations into its ability to modulate the activity of enzymes involved in metabolic pathways, inflammation, and other critical biological processes. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes, making them promising candidates for further development as therapeutic agents.

The synthesis of trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol presents an interesting challenge due to the complexity of its functional groups. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic approaches not only highlight the compound's structural complexity but also showcase the latest advancements in organic chemistry that can be applied to complex molecular architectures.

The pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational methods have been used to predict how trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol interacts with biological targets at the molecular level. These simulations have provided insights into its binding affinity and selectivity, guiding the design of more effective derivatives. Experimental validation through biochemical assays has further corroborated these findings, demonstrating the compound's ability to modulate specific enzymatic activities.

In addition to its potential as an enzyme inhibitor, trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol has shown promise in other areas of research. Its unique structural features make it a suitable candidate for use as a chiral ligand in catalytic systems. Chiral catalysts are essential in asymmetric synthesis, where they help produce enantiomerically pure compounds with high selectivity. The ability to incorporate this compound into catalytic systems could lead to novel synthetic routes for complex molecules.

The future prospects for trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol are vast and multifaceted. Ongoing research aims to explore its applications in drug discovery, materials science, and beyond. As our understanding of biological processes continues to expand, compounds like this one will play an increasingly important role in developing innovative solutions to complex challenges. The combination of computational chemistry, synthetic organic chemistry, and pharmacological research provides a robust framework for uncovering the full potential of this remarkable molecule.

In conclusion, trans-2-[(2-Methoxyethyl)(methyl)amino]cyclobutan-1-ol (CAS No. 2159008-92-9) is a compound with significant potential in various fields of chemical research. Its unique structural features and functional groups make it a valuable tool for drug development, enzyme inhibition, catalysis, and other applications. As research continues to uncover new possibilities for this molecule, it is poised to make substantial contributions to both academic study and industrial innovation.